Cas no 105934-78-9 (Acetic acid,2-[[(methylamino)carbonyl]amino]-2-oxo-, butyl ester)

Acetic acid,2-[[(methylamino)carbonyl]amino]-2-oxo-, butyl ester structure
105934-78-9 structure
Product Name:Acetic acid,2-[[(methylamino)carbonyl]amino]-2-oxo-, butyl ester
CAS No:105934-78-9
MF:C8H14N2O4
MW:202.207762241364
CID:170662
PubChem ID:3064881
Update Time:2025-04-19

Acetic acid,2-[[(methylamino)carbonyl]amino]-2-oxo-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[(methylamino)carbonyl]amino]-2-oxo-, butyl ester
    • butyl 2-(methylcarbamoylamino)-2-oxoacetate
    • DTXSID90147433
    • Acetic acid, (((methylamino)carbonyl)amino)oxo-, butyl ester
    • 105934-78-9
    • BEGVEPJFXNZISV-UHFFFAOYSA-N
    • 5-Methyloxaluric acid butyl ester
    • Butyl (((methylamino)carbonyl)amino)oxoacetate
    • Inchi: 1S/C8H14N2O4/c1-3-4-5-14-7(12)6(11)10-8(13)9-2/h3-5H2,1-2H3,(H2,9,10,11,13)
    • InChI Key: BEGVEPJFXNZISV-UHFFFAOYSA-N
    • SMILES: O(C(C(NC(NC)=O)=O)=O)CCCC

Computed Properties

  • Exact Mass: 202.095
  • Monoisotopic Mass: 202.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • Density: 1.149
  • Refractive Index: 1.459
  • PSA: 91.48000
  • LogP: 0.83000
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